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Compound of Interest

Compound Name: BRD-6929

Cat. No.: B15566802

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRD-6929 is a potent and selective small molecule inhibitor of Class | histone deacetylases
(HDACS), specifically targeting HDAC1 and HDACZ2.[1][2] Histone deacetylases are a class of
enzymes that play a critical role in the epigenetic regulation of gene expression. They remove
acetyl groups from lysine residues on both histone and non-histone proteins, leading to a more
compact chromatin structure and generally causing transcriptional repression.[3] By inhibiting
HDAC1 and HDAC2, BRD-6929 promotes histone hyperacetylation, which relaxes the
chromatin structure and alters gene expression. This can lead to the induction of cell cycle
arrest, differentiation, and apoptosis in cancer cells, making it a valuable tool for oncology
research and drug development.[3]

These application notes provide detailed methodologies for utilizing BRD-6929 in cell culture
experiments, including protocols for assessing its biological activity and elucidating its
mechanism of action.

Mechanism of Action

BRD-6929 functions by binding to the active site of HDAC1 and HDAC2, preventing the
deacetylation of their substrates. This inhibition leads to an accumulation of acetylated
histones, which neutralizes the positive charge of lysine residues and weakens their interaction
with the negatively charged DNA backbone. The resulting "open" chromatin conformation
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allows for the binding of transcription factors and other regulatory proteins, leading to the
altered expression of genes that can govern cellular processes such as proliferation and
survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Protocols for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566802#brd-6929-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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